Cas no 21587-39-3 (2-Acetyl-5-methoxybenzofuran)

• Product Name: 2-Acetyl-5-methoxybenzofuran
• CAS No: 21587-39-3
• MF: C₁₁H₁₀O₃
• MW: 190.195303440094
• MDL: MFCD01716424
• CID: 1402623
• PubChem ID: 30697
• Update Time: 2025-04-20

2-Acetyl-5-methoxybenzofuran Chemical and Physical Properties

Names and Identifiers

• 1-(5-methoxy-1-benzofuran-2-yl)ethanone
• ethanone, 1-(5-methoxy-2-benzofuranyl)-
• 2-Acetyl-5-methoxybenzo[b]furan
• KETONE, 5-METHOXY-2-BENZOFURANYL METHYL
• 2-ACETYL-5-METHOXYBENZOFURAN
• CS-0029601
• 1-(5-Methoxybenzofuran-2-yl)ethan-1-one
• DTXSID00175949
• A18450
• MFCD01716424
• AKOS002678534
• Ethanone, 1-(5-methoxy-2-benzofuranyl)- (9CI)
• AS-40654
• A1-18437
• DB-066565
• SCHEMBL1287553
• 1-(5-methoxy-2-benzofuranyl)-Ethanone
• 1-(5-methoxybenzofuran-2-yl)ethanone
• 21587-39-3
• WAA58739
• 1-(5-Methoxy-2-benzofuranyl)ethanone
• 5-Methoxy-2-benzofuranyl methyl ketone
• BRN 1284242
• 2-Acetyl-5-methoxybenzofuran

• MDL： MFCD01716424
• Inchi： 1S/C11H10O3/c1-7(12)11-6-8-5-9(13-2)3-4-10(8)14-11/h3-6H,1-2H3
• InChI Key： DZOXPAYEAYNYMA-UHFFFAOYSA-N
• SMILES： O1C(C(C)=O)=CC2C=C(C=CC1=2)OC

Computed Properties

• Exact Mass: 190.063
• Monoisotopic Mass: 190.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 39.4Ų

Experimental Properties

• Density: 1.1752 (rough estimate)
• Boiling Point: 285.69°C (rough estimate)
• Refractive Index: 1.5854 (estimate)
• PSA: 39.44

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans